![molecular formula C19H21N3O3S B2354700 (1r,3s,5R,7S)-methyl 3-(benzo[c][1,2,5]thiadiazole-5-carboxamido)adamantane-1-carboxylate CAS No. 1206994-84-4](/img/structure/B2354700.png)
(1r,3s,5R,7S)-methyl 3-(benzo[c][1,2,5]thiadiazole-5-carboxamido)adamantane-1-carboxylate
Overview
Description
The compound contains a benzo[c][1,2,5]thiadiazole motif, which is a type of electron acceptor . This motif has been extensively researched for use in photovoltaics or as fluorescent sensors .
Synthesis Analysis
The synthesis of compounds based on the benzo[c][1,2,5]thiadiazole motif often involves varying the donor groups while keeping the benzo[c][1,2,5]thiadiazole acceptor group the same . This allows for systematic modification of the compound’s optoelectronic and photophysical properties .
Chemical Reactions Analysis
Compounds with the benzo[c][1,2,5]thiadiazole motif have been used as potential visible-light organophotocatalysts . They have been validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction .
Scientific Research Applications
Fluorophores and Visible Light Organophotocatalysts
Electron donor–acceptor (D–A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif have been extensively researched for use in photovoltaics or as fluorescent sensors . These compounds can be used as potential visible-light organophotocatalysts .
Photovoltaics
The BTZ motif has received appreciable attention as a strongly electron accepting moiety, primarily for use in photovoltaic applications .
Fluorescent Sensors
The BTZ group has also been used as fluorescent sensors or bioimaging probes for lipid droplets, mitochondria, and plasma membranes .
Photocatalytic Applications
The BTZ group has also been researched for photocatalytic applications although this has mainly been limited to heterogeneous systems involving BTZ containing metal–organic frameworks (MOFs), covalent organic frameworks (COFs), and conjugated porous polymers (CPPs) .
Organic Thin Film Transistors (OTFT)
The benzothiadiazole scaffold is a suitable building block for semiconducting polymers and copolymers as well as for printable organic semiconductors, which find application as organic thin film transistors (OTFT) .
Organic Photovoltaic Cells (OPV)
The benzothiadiazole scaffold is also used in organic photovoltaic cells (OPV) .
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 3-(2,1,3-benzothiadiazole-5-carbonylamino)adamantane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c1-25-17(24)18-6-11-4-12(7-18)9-19(8-11,10-18)20-16(23)13-2-3-14-15(5-13)22-26-21-14/h2-3,5,11-12H,4,6-10H2,1H3,(H,20,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPMPAQYOHWKLGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CC3CC(C1)CC(C3)(C2)NC(=O)C4=CC5=NSN=C5C=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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